Cas no 2757083-32-0 ((R)-4-Benzyl-2-(5-bromopyridin-2-yl)-4,5-dihydrooxazole)

• Product Name: (R)-4-Benzyl-2-(5-bromopyridin-2-yl)-4,5-dihydrooxazole
• CAS No: 2757083-32-0
• MF: C₁₅H₁₃BrN₂O
• MW: 317.180522680283
• CID: 5086455
• PubChem ID: 162393983
• Update Time: 2025-09-24

(R)-4-Benzyl-2-(5-bromopyridin-2-yl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (R)-4-Benzyl-2-(5-bromopyridin-2-yl)-4,5-dihydrooxazole
• (4R)-4-benzyl-2-(5-bromopyridin-2-yl)-4,5-dihydro-1,3-oxazole
• BS-47894
• F74156
• 2757083-32-0
• 2-[(4R)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]-5-bromopyridine

• Inchi： 1S/C15H13BrN2O/c16-12-6-7-14(17-9-12)15-18-13(10-19-15)8-11-4-2-1-3-5-11/h1-7,9,13H,8,10H2/t13-/m1/s1
• InChI Key： RAKCIORFQZQCIL-CYBMUJFWSA-N
• SMILES： C1(C2=N[C@H](CC3=CC=CC=C3)CO2)=NC=C(Br)C=C1

Computed Properties

• Exact Mass: 316.02113g/mol
• Monoisotopic Mass: 316.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.5Ų

Additional information on (R)-4-Benzyl-2-(5-bromopyridin-2-yl)-4,5-dihydrooxazole

Introduction to (R)-4-Benzyl-2-(5-bromopyridin-2-yl)-4,5-dihydrooxazole (CAS No. 2757083-32-0)

In the realm of pharmaceutical chemistry, the compound (R)-4-Benzyl-2-(5-bromopyridin-2-yl)-4,5-dihydrooxazole (CAS No. 2757083-32-0) stands out as a promising candidate for further exploration and development. This molecule, characterized by its unique structural features, has garnered significant attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a chiral center at the (R) configuration and the combination of benzyl, bromopyridine, and dihydrooxazole moieties make it a versatile scaffold for designing novel therapeutic agents.

The benzyl group in the molecular structure contributes to the overall lipophilicity of the compound, which is a critical factor in drug absorption and distribution. Additionally, the bromopyridine moiety introduces a region of interest for further functionalization, enabling chemists to explore various modifications that could enhance biological activity. The dihydrooxazole ring, on the other hand, is known for its stability and ability to participate in hydrogen bonding interactions, which are essential for binding to biological targets.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinity of this compound to various biological targets with high accuracy. Studies have shown that derivatives of this scaffold exhibit promising activity against enzymes involved in inflammatory pathways, making them potential candidates for treating conditions such as arthritis and inflammatory bowel disease. The bromine atom in the 5-position of the pyridine ring also provides a handle for further chemical manipulation, allowing for the synthesis of libraries of analogs that can be screened for enhanced efficacy.

In vitro studies have demonstrated that (R)-4-Benzyl-2-(5-bromopyridin-2-yl)-4,5-dihydrooxazole exhibits moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. The chiral center at the 4-position plays a crucial role in determining the biological activity of the molecule, with the (R) configuration showing preferential binding over other enantiomers. This specificity is highly valued in drug development, as it can lead to reduced side effects and improved patient outcomes.

The dihydrooxazole ring is particularly interesting from a chemical biology perspective. It has been shown to stabilize certain pharmacophores and improve metabolic stability, two critical factors for drug candidates. The oxazole nitrogen can form hydrogen bonds with polar residues in protein targets, enhancing binding affinity. This feature makes it an attractive moiety for designing drugs that require tight binding to their targets.

Current research is focused on optimizing the scaffold of this compound to improve its pharmacokinetic properties. By leveraging structure-activity relationship (SAR) studies, chemists are exploring modifications that can enhance solubility, reduce toxicity, and improve bioavailability. For instance, replacing the benzyl group with more polar substituents could increase water solubility while maintaining or even enhancing biological activity.

The bromopyridine moiety offers another avenue for exploration. Functionalization at different positions on the pyridine ring can lead to novel derivatives with distinct biological profiles. For example, introducing nitrogen-containing heterocycles or aromatic rings could alter the electronic properties of the molecule and influence its interactions with biological targets.

In conclusion, (R)-4-Benzyl-2-(5-bromopyridin-2-yl)-4,5-dihydrooxazole represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive scaffold for further development. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in the discovery of novel therapeutic agents.